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Compound of Interest

Compound Name: Lanthanum hexaboride

Cat. No.: B577150 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

preventing the poisoning of Lanthanum Hexaboride (LaB6) cathodes when operating in

reactive gas environments.

Troubleshooting Guide
This guide addresses common issues encountered during experiments that may indicate LaB6

cathode poisoning.

Problem: Unstable or No Electron Emission

If your LaB6 cathode exhibits unstable emission current or a complete lack of emission, it may

be contaminated.[1]

Initial Checks:

Verify Vacuum Pressure: Ensure the vacuum in the gun chamber is at an optimal level. For

long-term operation, a pressure of 1x10⁻⁷ torr or better is recommended.[2][3] Pressures

above 5x10⁻⁶ torr can significantly shorten the cathode's lifespan.[4]

Check Cathode Heating Current: Confirm that the heating current is within the normal

operating range for your instrument. A typical range for some systems is 1.3 to 1.5 amps.[1]

Operating the cathode above 2.1 A can drastically reduce its lifetime.[2][3]
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Inspect Wehnelt Aperture: Contamination of the Wehnelt aperture can cause sudden

sideways motion of the cross-over image or emission pattern.[2][3]

Troubleshooting Flowchart:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.emsdiasum.com/docs/technical/manuals/81080.pdf
https://www.kimballphysics.com/wp-content/uploads/2022/11/cathode_operation_lab6_es-423.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Unstable LaB6 Cathode Emission
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Troubleshooting workflow for unstable cathode emission.
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Frequently Asked Questions (FAQs)
Q1: What are the primary causes of LaB6 cathode poisoning?

A1: The primary cause of LaB6 cathode poisoning is the interaction of the heated cathode

surface with reactive residual gases in the vacuum chamber. The most common poisoning

gases are oxygen, water vapor, and carbon dioxide.[5][6] These gases react with the LaB6

surface, forming oxides that increase the work function and reduce electron emission.[3][7]

Q2: What is the "double saturation" effect and what does it indicate?

A2: The "double saturation" effect can be observed during the initial heating of a new cathode

or one that has been exposed to air.[7] As the cathode temperature increases, the emission

pattern may appear to reach saturation, then suddenly become hollow again before reaching a

final, stable saturation at a higher temperature.[7] This phenomenon is caused by the activation

of the cathode by residual water vapor, leading to the formation and subsequent dissociation of

surface oxides.[7] It indicates the presence of reactive gases and that the cathode has not yet

reached its optimal, clean operating condition.

Q3: Can a poisoned LaB6 cathode be recovered?

A3: Yes, in many cases, a poisoned LaB6 cathode can be rejuvenated.[1] This typically

involves a controlled procedure of backfilling the vacuum chamber with a low pressure of

oxygen while the cathode is heated.[1] This process helps to clean the filament surface.[1]

Q4: What are the ideal operating conditions to prevent poisoning?

A4: To prevent poisoning and ensure a long cathode lifetime, the following conditions are

recommended:

Vacuum Pressure: Maintain a vacuum of 1x10⁻⁷ torr or better.[2][3]

Operating Temperature: Operate the cathode at the minimum power necessary for adequate

emission at saturation.[2][3] Typical operating temperatures range from 1700 K to 1900 K.[3]

Proper Shutdown: When not in use for extended periods, it is good practice to lower the

cathode temperature or turn it off completely to minimize reactions with residual gases.
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Q5: How do different reactive gases affect the cathode at various temperatures?

A5: The resistance to poisoning increases with higher cathode temperatures.[5][6] Oxygen is

the most aggressive poisoning agent.[5][6] The critical pressure at which poisoning begins is

dependent on both the gas and the cathode temperature.

Quantitative Data Summary
The following tables summarize key quantitative data related to LaB6 cathode operation and

poisoning.

Table 1: Critical Poisoning Pressures for Various Gases at Different Cathode Temperatures

Gas Cathode Temperature (°C)
Critical Poisoning
Pressure (Torr)

Oxygen 1400 2x10⁻⁶

Oxygen 1570 5x10⁻⁵

Carbon Dioxide 1400 2x10⁻⁵

Air 1400 5x10⁻⁵

Hydrogen 1400 > 10⁻²

Nitrogen 1400 > 10⁻²

Argon 1400 > 10⁻²

Data sourced from J. Appl.

Phys. 40, 44 (1969).[5][6]

Table 2: Relationship Between Gun Vacuum Pressure and Estimated Cathode Lifetime
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Gun Pressure (torr) Material Loss Rate (µm/hr) Estimated Lifetime (hours)

1x10⁻⁷ ~0.025 > 4000

5x10⁻⁷ ~0.1 ~1200

1x10⁻⁶ ~0.35 ~340

Data is generalized from

observations in SEM

instruments and assumes

continuous operation at 1850

K.[4][8]

Experimental Protocols
Protocol 1: Initial Cathode Run-up and Outgassing

This protocol is for the initial startup of a new LaB6 cathode or after the system has been

vented.

System Pump-down: Ensure the system is pumped down to a base pressure of at least

1x10⁻⁶ torr.

Initial Heating: Slowly increase the voltage to the cathode heater. A reduced power setting

(e.g., 1.9 V at 1.4 A) for 15-20 minutes is recommended for outgassing.[2][3]

Monitor Pressure: During the initial heating, the pressure in the gun chamber will likely rise.

Do not allow the pressure to exceed 1x10⁻⁶ torr.[2][3] If the pressure rises too high, reduce

the heating power and allow the vacuum to recover.

Gradual Temperature Increase: Gradually increase the cathode temperature to the normal

operating range (1700 K to 1900 K).[3]

Achieve Saturation: Observe the emission pattern (e.g., cross-over image in a TEM) and

adjust the heating current until a stable, saturated emission is achieved.[2][3] Operate at the

minimum power required for adequate brightness.[2][3]

Protocol 2: LaB6 Cathode Rejuvenation Procedure
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This protocol is for attempting to recover a cathode with unstable or no emission due to

contamination.

Initial Settings: Set the beam voltage to a low value (e.g., 1 kV) and the emission voltage to

its maximum.[1]

Heat the Cathode: Increase the filament current to the normal operating value (e.g., 1.3 to

1.5 amps).[1]

Introduce Oxygen: Slowly bleed oxygen gas into the vacuum chamber to raise the pressure

to approximately 5 x 10⁻⁷ Torr.[1]

Monitor Emission Current: Slowly adjust the emission voltage to achieve a low emission

current (e.g., ~50 µA).[1]

Stabilize Emission: As the oxygen cleans the filament, the emission current will rise. Adjust

the emission voltage to maintain a stable emission current, not exceeding a maximum

recommended value (e.g., 100 µA).[1]

Complete the Process: Once the emission current is stable, turn off the oxygen supply and

allow the system to pump back down to the optimal operating vacuum.[1] This process

typically takes 5 to 20 minutes.[1]

Signaling Pathways and Logical Relationships
Poisoning and Recovery Cycle of a LaB6 Cathode
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LaB6 Cathode Poisoning and Recovery Cycle
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The cycle of LaB6 cathode poisoning and recovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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